Cas no 955826-06-9 (N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide)

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide is a specialized organic compound featuring a thiophene core substituted with a cyano group and an acetamide linkage to a methoxy- and methyl-substituted phenyl ring. This structure confers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing (cyano) and electron-donating (methoxy) groups enhances its reactivity in selective transformations. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability under standard conditions ensures reliable handling in synthetic applications. Further research may explore its role in developing novel therapeutics or functional materials.

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide structure

955826-06-9 structure

Product Name:N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

CAS No:955826-06-9

MF:C₁₅H₁₄N₂O₂S

MW:286.348862171173

CID:6064465

PubChem ID:16848169

Update Time:2025-10-28

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide
- F2462-0155
- 955826-06-9
- AKOS024650197
- Inchi： 1S/C15H14N2O2S/c1-10-7-11(3-4-13(10)19-2)8-14(18)17-15-12(9-16)5-6-20-15/h3-7H,8H2,1-2H3,(H,17,18)
- InChI Key： YBYDOFKRWKHCQD-UHFFFAOYSA-N
- SMILES： C(NC1SC=CC=1C#N)(=O)CC1=CC=C(OC)C(C)=C1

Computed Properties

Exact Mass: 286.07759887g/mol
Monoisotopic Mass: 286.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 90.4Å²

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2462-0155-2μmol	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2462-0155-5μmol	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2462-0155-10μmol	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2462-0155-20μmol	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2462-0155-1mg	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2462-0155-2mg	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2462-0155-3mg	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2462-0155-4mg	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2462-0155-5mg	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2462-0155-10mg	N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide	955826-06-9	90%+	10mg	$79.0	2023-05-16

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

Research Briefing on N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide (CAS: 955826-06-9)

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide (CAS: 955826-06-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and phenylacetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The compound's structural features, including the cyanothiophene and methoxy-methylphenyl groups, contribute to its bioactivity. Research indicates that it may interact with specific biological targets, such as enzymes or receptors, making it a candidate for further investigation in drug discovery. The presence of the cyano group enhances its binding affinity, while the methoxy and methyl substitutions on the phenyl ring may influence its pharmacokinetic properties.

Recent publications have explored the synthesis and optimization of N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide. One study highlighted its potential as an inhibitor of a key enzyme involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases. Another study investigated its role in modulating cellular signaling pathways, with implications for cancer therapy. These findings underscore the compound's versatility and therapeutic potential.

In vitro and in vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. For instance, in cell-based assays, it demonstrated selective inhibition of target proteins at low micromolar concentrations. Animal models have shown favorable bioavailability and minimal toxicity, supporting its advancement to further preclinical studies. However, challenges such as metabolic stability and formulation optimization remain to be addressed.

The future direction for research on N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide includes structural modifications to enhance its potency and selectivity, as well as comprehensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. This compound represents a promising avenue for the discovery of novel therapeutics, particularly in areas with unmet medical needs.

In conclusion, N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide (CAS: 955826-06-9) is a compound of significant interest in the chemical biology and pharmaceutical sectors. Its unique structure and demonstrated bioactivity make it a valuable candidate for further research and development. Continued exploration of its pharmacological properties and therapeutic applications will be crucial in realizing its full potential.